Cas no 518987-28-5 (tert-butyl 3-formyl-5-methoxy-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 3-formyl-5-methoxy-1H-indazole-1-carboxylate
• CAS No: 518987-28-5
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• MDL: MFCD13183014
• CID: 2131959
• PubChem ID: 20785162
• Update Time: 2025-04-21

tert-butyl 3-formyl-5-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-formyl-5-methoxy-1H-indazole-1-carboxylate
• tert-butyl3-formyl-5-methoxy-1H-indazole-1-carboxylate
• DB-371885
• LIRIYGCHZCYZQV-UHFFFAOYSA-N
• SCHEMBL5951228
• 1h-indazole-1-carboxylic acid,3-formyl-5-methoxy-,1,1-dimethylethyl ester
• 3-formyl-5-methoxy-indazole-1-carboxylic acid tert-butyl ester
• 518987-28-5
• AKOS015969524

• MDL： MFCD13183014
• Inchi： 1S/C14H16N2O4/c1-14(2,3)20-13(18)16-12-6-5-9(19-4)7-10(12)11(8-17)15-16/h5-8H,1-4H3
• InChI Key： LIRIYGCHZCYZQV-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(=CC=2C(C=O)=N1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.11100700Da
• Monoisotopic Mass: 276.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.4Ų